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Abstract
Cyclobutrifluram, a novel chiral phenylcyclobutylpyridineamide, is a potent dual-action

fungicide and nematicide developed by Syngenta. Marketed under the brand name

TYMIRIUM®, it represents a significant advancement in the control of a broad spectrum of

plant-parasitic nematodes and soil-borne fungal diseases.[1][2][3] This technical guide provides

a comprehensive overview of the structure-activity relationship (SAR) of Cyclobutrifluram, its

mechanism of action, and the experimental methodologies used to characterize its biological

activity. While detailed SAR data on a wide range of analogs remain proprietary, this document

synthesizes publicly available information to elucidate the key structural features essential for

its potent bioactivity.

Introduction
Plant-parasitic nematodes and fungal pathogens pose a significant threat to global agriculture,

causing substantial crop losses annually.[4] The development of effective and environmentally

benign pesticides is crucial for sustainable food production. Cyclobutrifluram emerged from a

targeted research program focused on identifying next-generation succinate dehydrogenase

inhibitors (SDHIs).[1][2] Its unique mode of action, inhibiting the mitochondrial complex II

(succinate dehydrogenase) in both nematodes and fungi, provides a dual benefit to farmers.[2]

This document delves into the chemical structure, biological activity, and the underlying

principles of the structure-activity relationship that govern the efficacy of Cyclobutrifluram.
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Chemical Structure and Physicochemical Properties
Cyclobutrifluram is a chiral molecule belonging to the pyridine-3-carboxamide chemical class.

[5] The commercial product is a mixture of the (1S,2S) and (1R,2R) enantiomers, with the

(1S,2S) isomer being the more active component, constituting a minimum of 80% of the

mixture.[5]

IUPAC Name: N-[(1S,2S)-2-(2,4-dichlorophenyl)cyclobutyl]-2-(trifluoromethyl)pyridine-3-

carboxamide CAS Number: 1460292-16-3 Chemical Formula: C₁₇H₁₃Cl₂F₃N₂O

Table 1: Physicochemical Properties of Cyclobutrifluram

Property Value Reference

Molecular Weight 417.2 g/mol N/A

Water Solubility 33 mg/L (at 20°C) [5]

Log P (octanol/water) 3.2 (at 20°C) [5]

Vapor Pressure <6.2 × 10⁻⁶ Pa (at 20°C) [5]

Mechanism of Action: Inhibition of Succinate
Dehydrogenase (SDH)
Cyclobutrifluram's primary mode of action is the inhibition of the succinate dehydrogenase

(SDH) enzyme, also known as mitochondrial complex II, a key component of both the citric acid

cycle and the electron transport chain in eukaryotic organisms.[2][6] By binding to the SDH

enzyme, Cyclobutrifluram blocks the oxidation of succinate to fumarate, thereby disrupting

cellular respiration and leading to a cessation of ATP production.[6] This energy depletion

ultimately results in the paralysis and death of nematodes and the inhibition of mycelial growth

and spore formation in fungi.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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